Cas no 72437-53-7 (Disulfide, butyl 1-methylethyl)

Disulfide, butyl 1-methylethyl structure
72437-53-7 structure
Product Name:Disulfide, butyl 1-methylethyl
CAS No:72437-53-7
MF:C7H16S2
MW:164.331939697266
CID:543970
PubChem ID:525403
Update Time:2025-04-19

Disulfide, butyl 1-methylethyl Chemical and Physical Properties

Names and Identifiers

    • Disulfide, butyl 1-methylethyl
    • 1-(propan-2-yldisulfanyl)butane
    • 2-methyl-3,4-dithiaoctane
    • Isopropyl n-butyl disulphide
    • DTXSID80335488
    • HODYAASMHKKQBS-UHFFFAOYSA-N
    • Butyl 1-methylethyl disulfide, 9CI
    • 1-(Isopropyldisulfanyl)butane
    • n-butyl isopropyl disulfide
    • 1-(Isopropyldisulfanyl)butane #
    • 72437-53-7
    • CHEBI:173725
    • Butyl isopropyl disulfide
    • Disulfide, butyl (1-methylethyl)
    • 1-(propan-2-yldisulanyl)butane
    • SCHEMBL26167716
    • Inchi: 1S/C7H16S2/c1-4-5-6-8-9-7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: HODYAASMHKKQBS-UHFFFAOYSA-N
    • SMILES: CCCCSSC(C)C

Computed Properties

  • Exact Mass: 164.06948
  • Monoisotopic Mass: 164.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 52.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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